Cas no 2580185-32-4 (2-{(tert-butoxy)carbonylamino}-4-cyanobenzoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-cyanobenzoic acid
• CAS No: 2580185-32-4
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 5658343
• PubChem ID: 165888382
• Update Time: 2025-08-03

2-{(tert-butoxy)carbonylamino}-4-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27729296
• 2-{[(tert-butoxy)carbonyl]amino}-4-cyanobenzoic acid
• 2580185-32-4
• 2-{(tert-butoxy)carbonylamino}-4-cyanobenzoic acid

• Inchi： 1S/C13H14N2O4/c1-13(2,3)19-12(18)15-10-6-8(7-14)4-5-9(10)11(16)17/h4-6H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： FEOJKKSPFBAIFI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C#N)C=CC=1C(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.09535693g/mol
• Monoisotopic Mass: 262.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 99.4Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-4-cyanobenzoic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-4-cyanobenzoic acid (CAS No. 2580185-32-4)

2-{(tert-butoxy)carbonylamino}-4-cyanobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2580185-32-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both an amide group and a cyano substituent on the benzene ring imparts distinct reactivity and functionality, making it a versatile building block for medicinal chemistry applications.

The structure of 2-{(tert-butoxy)carbonylamino}-4-cyanobenzoic acid consists of a benzoic acid core, modified with a tert-butoxycarbonyl (Boc) protected amine group at the 2-position and a cyano group at the 4-position. The Boc group serves as an amino protecting group, commonly used in peptide synthesis and other amine-containing compounds to prevent unwanted side reactions. The cyano group, on the other hand, introduces a strong electron-withdrawing effect, which can influence the compound's solubility, reactivity, and interactions with biological targets.

Recent advancements in pharmaceutical research have highlighted the importance of benzoic acid derivatives in drug development. These compounds are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in 2-{(tert-butoxy)carbonylamino}-4-cyanobenzoic acid makes it particularly interesting for designing novel therapeutic agents. For instance, the combination of the Boc-protected amine and cyano group can be exploited to develop peptidomimetics or to explore new synthetic pathways for complex molecules.

In the realm of medicinal chemistry, CAS No. 2580185-32-4 has been utilized as a key intermediate in the synthesis of various pharmacologically active compounds. Researchers have leveraged its structural features to develop inhibitors targeting specific enzymes or receptors involved in disease pathways. For example, studies have shown that benzoic acid derivatives can modulate enzyme activity by acting as competitive inhibitors or by altering enzyme conformation. The presence of the cyano group enhances binding affinity through hydrogen bonding or dipole-dipole interactions, while the Boc-protected amine allows for controlled deprotection under specific conditions.

One notable application of 2-{(tert-butoxy)carbonylamino}-4-cyanobenzoic acid is in the development of anticancer agents. Cancer research has identified several enzymes and signaling pathways that are dysregulated in tumor cells, making them attractive targets for therapeutic intervention. Benzoic acid derivatives have demonstrated potential in inhibiting these pathways by binding to key regulatory proteins or enzymes. The structural flexibility of this compound allows chemists to modify its core structure while retaining its biological activity, leading to the discovery of novel drug candidates.

Another area where this compound has shown promise is in anti-inflammatory drug development. Chronic inflammation is associated with various diseases, including arthritis, cardiovascular disorders, and autoimmune conditions. Researchers have explored benzoic acid derivatives as potential anti-inflammatory agents due to their ability to modulate inflammatory pathways at multiple levels. The amide bond in 2-{(tert-butoxy)carbonylamino}-4-cyanobenzoic acid can be hydrolyzed under physiological conditions to release an active amine group, which may interact with inflammatory mediators or signaling molecules.

The synthesis of CAS No. 2580185-32-4 involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Common synthetic routes include carboxylation followed by amidation and cyanation reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups or to achieve regioselective modifications. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the purity and structural integrity of the final product.

In recent years, computational methods have played an increasingly important role in optimizing synthetic routes and predicting biological activity. Molecular modeling techniques allow researchers to visualize how 2-{(tert-butoxy)carbonylamino}-4-cyanobenzoic acid interacts with biological targets at the molecular level. This information is crucial for designing derivatives with enhanced potency or selectivity. Additionally, virtual screening methods help identify potential drug candidates from large libraries of compounds before experimental validation.

The pharmaceutical industry continues to invest in research aimed at discovering new therapeutic agents based on benzoic acid derivatives like CAS No. 2580185-32-4. Collaborative efforts between academic institutions and pharmaceutical companies have led to significant breakthroughs in understanding disease mechanisms and developing targeted therapies. As our knowledge of biology and chemistry advances, new applications for this compound are likely to emerge, further solidifying its importance in drug discovery.

In conclusion,2-{(tert-butoxy)carbonylamino}-4-cyanobenzoic acid (CAS No. 2580185-32-4) is a multifunctional compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology,CAS No. 2580185-32-4 is poised to play an even greater role in future therapeutic innovations.